Cas no 118500-36-0 (1-cyclopropyl-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 1-cyclopropyl-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 118500-36-0
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD14706373
• CID: 131869
• PubChem ID: 15072058
• Update Time: 2025-04-19

1-cyclopropyl-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxaldehyde,1-cyclopropyl-
• 1-cyclopropylbenzimidazole-2-carbaldehyde
• 1-Cyclopropyl-1H-benzoimidazole-2-carbaldehyde
• 1-Cyclopropyl-1H-benzo[d]iMidazole-2-carbaldehyde
• 1H-Benzimidazole-2-carboxaldehyde,1-cyclopropyl-(9CI)
• 1-Cyclopropyl-1H-Benzoimidazole-2-Carbaldehyde(WX624048)
• 1-cyclopropyl-1H-1,3-benzodiazole-2-carbaldehyde
• DTXSID40567804
• 1-cyclopropyl-1h-benzimidazole-2-carboxaldehyde
• 118500-36-0
• 1-cyclopropylbenzimidazole-2-carboxaldehyde
• AM806142
• CFERBSZRGSOXQU-UHFFFAOYSA-N
• 1-Cyclopropyl-1H-benzimidazole-2-carbaldehyde
• SB31062
• 1-Cyclopropyl-1H-benzimidazole-2-carbaldehyde, AldrichCPR
• CS-0442031
• SCHEMBL9674167

• MDL： MFCD14706373
• Inchi： 1S/C11H10N2O/c14-7-11-12-9-3-1-2-4-10(9)13(11)8-5-6-8/h1-4,7-8H,5-6H2
• InChI Key： CFERBSZRGSOXQU-UHFFFAOYSA-N
• SMILES： O=CC1=NC2C=CC=CC=2N1C1CC1

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89